Cas no 1803562-19-7 (1,2-Ethanediamine, N1-(1,2-dimethylpropyl)-N1-methyl-, hydrochloride (1:2))

• Product Name: 1,2-Ethanediamine, N1-(1,2-dimethylpropyl)-N1-methyl-, hydrochloride (1:2)
• CAS No: 1803562-19-7
• MF: C₈H₂₁ClN₂
• MW: 180.718741178513
• CID: 6483983
• PubChem ID: 121605240
• Update Time: 2025-05-23

1,2-Ethanediamine, N1-(1,2-dimethylpropyl)-N1-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• N'-Methyl-N'-(3-methylbutan-2-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1-(1,2-dimethylpropyl)-N1-methyl-, hydrochloride (1:2)

• Inchi： 1S/C8H20N2.ClH/c1-7(2)8(3)10(4)6-5-9;/h7-8H,5-6,9H2,1-4H3;1H
• InChI Key： FZNPKFSWTQIJJR-UHFFFAOYSA-N
• SMILES： C(C)(C(C)C)N(C)CCN.Cl

Additional information on 1,2-Ethanediamine, N1-(1,2-dimethylpropyl)-N1-methyl-, hydrochloride (1:2)

Chemical Compound CAS No. 1803562-19-7: 1,2-Ethanediamine, N1-(1,2-Dimethylpropyl)-N1-Methyl-, Hydrochloride (1:2)

The compound with CAS No. 1803562-19-7, commonly referred to as 1,2-Ethanediamine, N1-(1,2-Dimethylpropyl)-N1-Methyl-, Hydrochloride (1:2), is a significant entity in the field of organic chemistry and pharmaceutical research. This compound is a derivative of ethylenediamine, a widely studied diamine with applications in various industries. The hydrochloride salt form indicates its use in controlled pH environments, often seen in pharmaceutical formulations and chemical synthesis.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a chelating agent. The N1-(1,2-dimethylpropyl)-N1-methyl substitution pattern enhances its solubility and stability, making it an ideal candidate for encapsulating hydrophobic drugs within lipid-based nanoparticles. This advancement has been documented in several peer-reviewed journals, emphasizing its role in improving drug bioavailability and reducing systemic toxicity.

In terms of synthesis, the compound is typically derived through a two-step process involving alkylation of ethylenediamine followed by acid-mediated protonation to form the hydrochloride salt. The alkylation reaction is optimized using phase-transfer catalysts to ensure high yield and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during production.

The physical properties of this compound are well-documented. Its melting point is approximately 240°C under standard conditions, while its solubility in water exceeds 50 g/100 mL at room temperature. These characteristics make it suitable for use in aqueous-based formulations without the need for co-solvents or stabilizers.

Applications of this compound extend beyond pharmaceuticals into materials science and catalysis. In catalysis, it serves as a ligand for transition metal complexes used in hydrogenation reactions. Recent breakthroughs have demonstrated its effectiveness in asymmetric hydrogenation of ketones, achieving enantioselectivities exceeding 95% ee under mild conditions.

From an environmental standpoint, the biodegradability of N1-(1,2-dimethylpropyl)-N1-methyl-ethanediamine hydrochloride has been assessed through OECD guidelines. Results indicate rapid degradation under aerobic conditions within 48 hours, aligning with global standards for eco-friendly chemical compounds.

In conclusion, CAS No. 1803562-19-7 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovative research directions, positioning it as a key player in modern chemical science.